Cas no 2200885-46-5 (3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2200885-46-5
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 5325363
• Update Time: 2025-07-23

3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-cyclopent-3-en-1-yl-4-methyl-2-(pyridin-4-ylmethyl)-1,2,4-triazol-3-one

• Inchi： 1S/C14H16N4O/c1-17-13(12-4-2-3-5-12)16-18(14(17)19)10-11-6-8-15-9-7-11/h2-3,6-9,12H,4-5,10H2,1H3
• InChI Key： ZBQXMTLGRGXVQU-UHFFFAOYSA-N
• SMILES： O=C1N(CC2C=CN=CC=2)N=C(C2CC=CC2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 1.1
• Topological Polar Surface Area: 48.8

Additional information on 3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Analysis of 3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2200885-46-5)

The compound 3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2200885-46-5) is a heterocyclic organic molecule with a unique structural framework. Its molecular architecture combines a cyclopentene ring, a pyridine moiety, and a 1,2,4-triazol-5-one core, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a scaffold for kinase inhibitors or GPCR modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 1,2,4-triazole derivatives?" This compound exemplifies the versatility of 1,2,4-triazole chemistry, which is pivotal in designing bioactive molecules. The presence of the pyridin-4-ylmethyl group enhances its binding affinity to biological targets, while the cyclopent-3-en-1-yl substituent introduces stereochemical complexity. Such features are often discussed in forums focusing on fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies.

From a physicochemical perspective, CAS No. 2200885-46-5 exhibits moderate lipophilicity due to its methyl and cyclopentene groups, which influences its pharmacokinetic properties. Recent trends in AI-assisted drug discovery highlight the importance of molecular descriptors like topological polar surface area (TPSA) and LogP, both relevant to this compound. Computational chemists frequently search for "how to optimize triazole-based compounds for blood-brain barrier penetration", a topic where this molecule’s balanced polarity could serve as a case study.

In material science, the 1,2,4-triazol-5-one core is investigated for its coordination properties with transition metals, a hot topic in metal-organic framework (MOF) research. The compound’s pyridine nitrogen and triazole carbonyl group offer potential binding sites, aligning with queries such as "triazole ligands for catalysis". Its thermal stability and solubility profile are also critical for applications in polymer additives or optoelectronic materials, areas gaining traction in sustainable technology discussions.

Regulatory and safety aspects of 3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one are often queried in compliance databases. While not classified as hazardous, its handling requires standard laboratory precautions. Environmental scientists may explore its biodegradation pathways, reflecting the broader industry shift toward green chemistry principles. Patent literature suggests its utility in agrochemicals, resonating with searches like "novel triazole pesticides" amid increasing pest resistance concerns.

The compound’s nomenclature itself is a frequent point of discussion. Systematic names like 3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one challenge cheminformatics tools, underscoring the need for robust IUPAC name parsing algorithms. This aligns with AI-driven trends in chemical text mining, where accurate entity recognition is crucial for database curation. Educational platforms often feature breakdowns of such names to aid students in organic nomenclature mastery.

In summary, CAS No. 2200885-46-5 represents a multifaceted compound bridging pharmaceutical and materials research. Its structural motifs address contemporary scientific challenges, from drug bioavailability enhancement to smart material design, making it a valuable subject for interdisciplinary study. As synthetic methodologies advance, derivatives of this scaffold may unlock further innovations in life sciences and beyond.